4-Demethoxydaunorubicinol

Description

4-Demethoxydaunorubicinol is an active metabolite of idarubicin (4-demethoxy-daunorubicin), a potent anthracycline drug used in cancer therapy . Anthracyclines are a class of drugs commonly used in chemotherapy, with doxorubicin and daunorubicin being other well-known examples . Idarubicin distinguishes itself from these other anthracyclines because its alcohol metabolites are more active than the parent drug, whereas, in other anthracyclines, the metabolites are much less active . 4-Demethoxy-daunorubicin is a homologue of the known antibiotic daunorubicin and is created from amino sugar daunosamine and tetracyclic aglycone .

Idarubicin (4-demethoxy-daunorubicin) is more effective and less cardiotoxic than daunorubicin and doxorubicin . The process for synthesizing 4-demethoxydaunorubicin involves creating 4-demethoxydaunomycinone, which is then reacted with appropriate sugar derivatives . The resulting 4-demethoxy-daunorubicin, or its pharmaceutically acceptable salt, can be formulated into pharmaceutical compositions for use as an antibiotic or tumor therapeutic agent .

Additionally, research has been done on the derivatives of daunorubicin and doxorubicin, such as modifying the substituents at the 4' carbon in the "sugar" ring or creating 4-demethoxy analogs . The 4'-O-methyl derivatives and 4'-deoxy derivatives of doxorubicin and daunorubicin have shown promising pharmaceutical properties .

• CAS No.: 86189-66-4
• Product Name: 4-Demethoxydaunorubicinol
• Molecular Formula: C26H29NO9
• Molecular Weight: 499.5 g/mol
• IUPAC Name: (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-[(1R)-1-hydroxyethyl]-8,10-dihydro-7H-tetracene-5,12-dione
• Standard InChI: InChI=1S/C26H29NO9/c1-10-21(29)15(27)7-17(35-10)36-16-9-26(34,11(2)28)8-14-18(16)25(33)20-19(24(14)32)22(30)12-5-3-4-6-13(12)23(20)31/h3-6,10-11,15-17,21,28-29,32-34H,7-9,27H2,1-2H3/t10-,11+,15-,16-,17-,21+,26-/m0/s1
• Standard InChIKey: KMIBSUUWQWSRQV-LIWFTHACSA-N
• SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(C(C)O)O)N)O
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(C(C)O)O)N)O
• Appearance: Dark Red Solid
• Purity: > 95%
• Synonyms: 4-demethoxydaunorubicinol; (1S,3S)-3-Acetyl-1,2,3,4,6,11-hexahydro-3,5,12-trihydroxy-6,11-dioxo-1-naphthacenyl-3-amino-2,3,6-tridesoxy-alpha-L-hexopyranosid; (7S,9S)-7-[(3-amino-2,3,6-trideoxy-α-L-lyxo-hexopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,11-trihydrox
• PubChem Compound: 24840386
• Last Modified: Apr 15 2024